N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C19H23NO3S/c1-22-16-8-6-7-15(13-16)18(23-2)14-20-19(21)11-12-24-17-9-4-3-5-10-17/h3-10,13,18H,11-12,14H2,1-2H3,(H,20,21)
• InChI Key: WGZAWUYQDBIXNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)CCSC2=CC=CC=C2)OC
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-3-(phenylthio)propanamide, also known as MPTP, is a chemical compound that has been widely studied for its potential use in scientific research. MPTP is a synthetic compound that can be produced through various synthesis methods, and it has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Natural Product Isolation and Characterization

Research in natural product chemistry has led to the isolation and characterization of various amide compounds from plant sources. For instance, the study by Chung-Yi Chen et al. (2011) on the stem of Capsicum annuum identified several amides, including new compounds, through spectral analyses. This research underscores the significance of natural products as a reservoir for novel compounds with potential applications in drug discovery and materials science (Chung-Yi Chen, Y. Yeh, & Woei-Ling Yang, 2011).

Antioxidant and Anticancer Activities

The exploration of novel derivatives for therapeutic applications has been a focal point in medicinal chemistry. For example, I. Tumosienė et al. (2020) synthesized novel derivatives bearing various moieties and assessed their antioxidant and anticancer activities. The study highlighted compounds with antioxidant activity superior to ascorbic acid and cytotoxic effects against cancer cell lines, demonstrating the potential of such derivatives in developing therapeutic agents (I. Tumosienė et al., 2020).

Molecular Interactions and Crystal Packing

Understanding the molecular interactions and crystal packing of compounds is crucial in materials science and pharmaceuticals. Zhenfeng Zhang et al. (2011) investigated the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, revealing how nonhydrogen bonding interactions influence the assembly of molecules in crystals. Such studies are vital for designing materials with specific properties and for understanding drug-receptor interactions (Zhenfeng Zhang, Yanbo Wu, & Guisheng Zhang, 2011).

Synthesis and Biological Evaluation

The synthesis of new compounds and their biological evaluation is another prominent area of research. A.P.Zala et al. (2015) synthesized N-(5-(2-Cholrobenzylidene)-4-oxo-2-arylthiazolidine-3-yl)-2-(6-methoxynephthalen-2-yl) propanamide derivatives, evaluating their antibacterial and antifungal activities. Such research not only contributes to the discovery of new antimicrobial agents but also to the understanding of structure-activity relationships (A.P.Zala, V.D.Dave, & N.K.Undavia, 2015).